Cas no 1000342-37-9 (4-Chloro-5-iodo (1H)indazole)

4-Chloro-5-iodo (1H)indazole is a halogenated indazole derivative with significant utility in medicinal chemistry and pharmaceutical research. The presence of both chloro and iodo substituents on the indazole scaffold enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings. This compound is particularly valuable in the synthesis of biologically active molecules, including kinase inhibitors and other heterocyclic compounds. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Researchers favor 4-Chloro-5-iodo (1H)indazole for its stability and compatibility with diverse reaction conditions, facilitating efficient derivatization for drug discovery and development.

4-Chloro-5-iodo (1H)indazole structure

Product Name:4-Chloro-5-iodo (1H)indazole

CAS No:1000342-37-9

MF:C₇H₄ClIN₂

MW:278.47753238678

MDL:MFCD09880012

CID:827458

PubChem ID:24729461

Update Time:2025-06-08

4-Chloro-5-iodo (1H)indazole Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-iodo (1H)indazole
- CS-0163685
- 1000342-37-9
- DB-241735
- 4-chloro-5-iodo-1H-indazole
- 1H-Indazole, 4-chloro-5-iodo-
- I11354
- AS-79909
- MDL： MFCD09880012
- Inchi： 1S/C7H4ClIN2/c8-7-4-3-10-11-6(4)2-1-5(7)9/h1-3H,(H,10,11)
- InChI Key： YJBOYUUJTXXCHY-UHFFFAOYSA-N
- SMILES： IC1C=CC2=C(C=NN2)C=1Cl

Computed Properties

Exact Mass: 277.91077g/mol
Monoisotopic Mass: 277.91077g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 2.156

4-Chloro-5-iodo (1H)indazole Pricemore >>

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Chemenu	CM150824-1g	4-chloro-5-iodo-1H-indazole	1000342-37-9	95%	1g	$426	2021-08-05
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eNovation Chemicals LLC	Y0997457-5g	4-Chloro-5-iodo (1H)indazole	1000342-37-9	95%	5g	$1380	2024-08-02
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